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Compound of Interest

Compound Name: Rhenium(iv)oxide

Cat. No.: B12840930 Get Quote

An In-depth Technical Guide to the Solubility of Rhenium(IV) Oxide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility of Rhenium(IV) oxide (ReO₂), a

compound of increasing interest in various research and development fields. Due to its unique

chemical properties, understanding its behavior in different solvents is crucial for its application.

Data Presentation: Solubility of Rhenium(IV) Oxide
The solubility of Rhenium(IV) oxide is generally low in aqueous solutions under standard

conditions. However, it exhibits reactivity with certain concentrated acids and bases, leading to

the formation of soluble species. The available solubility data is summarized below.
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Solvent
Temperature
(°C)

Pressure (atm) Solubility Observations

Water 25 1 Insoluble[1][2]

One source

suggests it is

slightly soluble,

though no

quantitative

value is

provided[3]. The

hydrated form,

ReO₂·nH₂O, is

reported to have

a maximal

solubility of 10⁻⁶

mol L⁻¹ in the pH

range of 2.2 to

8/9.

Alkaline

Solutions (e.g.,

dilute NaOH,

KOH)

25 1
Insoluble[1][4][5]

[6]

Molten Sodium

Hydroxide

(NaOH)

> 318 1

Reacts to form

soluble sodium

rhenate

(Na₂ReO₃)[1].

The reaction

proceeds at

elevated

temperatures in

the molten state.

Concentrated

Halogen Acids

(HCl, HBr, HI)

25 1
Soluble (with

reaction)[3]

Dissolves to form

hexahalorhenate

(IV) complexes,

e.g., [ReCl₆]²⁻.

Nitric Acid

(HNO₃)
25 1

Soluble (with

reaction)[3]

Reacts to form

perrhenic acid

(HReO₄).
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Hydrogen

Peroxide (H₂O₂)
25 1

Soluble (with

reaction)[3]

Reacts to form

perrhenates.

Organic Solvents 25 1
Generally

Insoluble

No specific

quantitative data

is available, but

its inorganic

nature suggests

poor solubility in

most organic

solvents.

Experimental Protocols
Determining the solubility of a sparingly soluble compound like Rhenium(IV) oxide requires

precise and sensitive analytical techniques. Below are detailed methodologies for key

experiments.

Protocol 1: Determination of Aqueous Solubility (Shake-
Flask Method)
This protocol is a standard method for determining the solubility of sparingly soluble solids.

Materials and Equipment:

Rhenium(IV) oxide powder (high purity)

Deionized water (Type I)

Thermostatically controlled shaker bath

Centrifuge capable of high g-force

Syringe filters (0.2 µm pore size)

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or Atomic Absorption

Spectroscopy (AAS)
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pH meter

Procedure:

1. Add an excess amount of ReO₂ powder to a known volume of deionized water in a series

of sealed flasks. A solid phase should be clearly visible.

2. Place the flasks in a thermostatic shaker bath set to the desired temperature (e.g., 25 °C).

3. Equilibrate the samples for an extended period (e.g., 48-72 hours) to ensure saturation is

reached. The time required for equilibration should be determined empirically by taking

measurements at different time points until the concentration of dissolved rhenium

stabilizes.

4. After equilibration, allow the flasks to stand undisturbed at the set temperature for at least

24 hours to allow for the settling of suspended particles.

5. Carefully withdraw an aliquot of the supernatant using a syringe.

6. Immediately filter the aliquot through a 0.2 µm syringe filter to remove any remaining solid

particles.

7. Dilute the filtered solution gravimetrically with a known mass of deionized water to a

suitable concentration for analysis.

8. Analyze the concentration of rhenium in the diluted solution using a calibrated ICP-MS or

AAS instrument.

9. Measure the pH of the saturated solution.

10. Repeat the experiment at different temperatures to determine the temperature

dependence of solubility.

Protocol 2: Reactivity and Dissolution in Acidic and
Basic Media
This protocol assesses the reactivity and apparent solubility of ReO₂ in acidic and basic

solutions.
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Materials and Equipment:

Rhenium(IV) oxide powder

Concentrated acids (HCl, HNO₃)

Concentrated base solutions (e.g., 50% NaOH)

Stirring hot plate

Glass reaction vessels

UV-Vis Spectrophotometer

Procedure:

1. Add a known mass of ReO₂ to a measured volume of the acidic or basic solution in a

glass reaction vessel.

2. Stir the mixture at a constant rate. Gentle heating may be applied to observe the effect of

temperature on the dissolution rate.

3. Visually observe any changes, such as color change, gas evolution, or disappearance of

the solid.

4. Periodically, withdraw a small aliquot of the solution, filter it, and dilute it appropriately.

5. Analyze the diluted solution using UV-Vis spectrophotometry to monitor the formation of

soluble rhenium species (e.g., perrhenate ions have a characteristic UV absorbance).

6. Continue the experiment until the reaction is complete or equilibrium is reached.

Visualizations
Reaction Pathways
The dissolution of Rhenium(IV) oxide in reactive solvents involves chemical transformations.

The following diagrams illustrate these pathways.
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Rhenium(IV) Oxide (ReO₂)
(solid)

Hexachlororhenate(IV) ([ReCl₆]²⁻)
(aqueous)

+ 6HCl

Concentrated HCl

Click to download full resolution via product page

Caption: Dissolution of ReO₂ in concentrated hydrochloric acid.

Rhenium(IV) Oxide (ReO₂)
(solid)

Perrhenic Acid (HReO₄)
(aqueous)

+ 2HNO₃

Concentrated HNO₃

Click to download full resolution via product page

Caption: Reaction of ReO₂ with concentrated nitric acid.

Rhenium(IV) Oxide (ReO₂)
(solid)

Perrhenate (ReO₄⁻)
(aqueous)

+ H₂O₂

Hydrogen Peroxide (H₂O₂)

Click to download full resolution via product page

Caption: Oxidation and dissolution of ReO₂ by hydrogen peroxide.
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Rhenium(IV) Oxide (ReO₂)
(solid)

Sodium Rhenate (Na₂ReO₃)
(molten)

+ 2NaOH

Molten NaOH

Click to download full resolution via product page

Caption: Reaction of ReO₂ in molten sodium hydroxide.

Experimental Workflow
The general workflow for determining the solubility of a sparingly soluble compound is depicted

below.
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Start: Excess Solid in Solvent

Equilibration
(e.g., 48-72h with shaking)

Settling of Undissolved Solid

Withdraw Supernatant

Filtration (e.g., 0.2 µm filter)

Quantitative Analysis
(e.g., ICP-MS)

End: Determine Solubility
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Caption: General workflow for solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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